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Compound of Interest

Compound Name: Phosphorus(V) sulfide

Cat. No.: B7769721

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Phosphorus(V) sulfide (P4S10), also known as phosphorus
pentasulfide. Adherence to these procedural guidelines is critical for ensuring laboratory safety.

Phosphorus(V) sulfide is a highly reactive, flammable solid that poses significant health and
safety risks. Its primary hazard is its violent reaction with water or moisture, which produces
extremely toxic and flammable hydrogen sulfide (H2S) gas.[1][2][3] This reaction can be
spontaneous and explosive.[1][3] The solid material and its dust are also combustible, harmful
if inhaled or swallowed, and can cause severe irritation and burns to the skin and eyes.[2][4][5]

Quantitative Safety Data

The following tables summarize key quantitative data for Phosphorus(V) sulfide, including
occupational exposure limits and physical properties.

Table 1: Occupational Exposure Limits
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Agency Limit Type Value

NIOSH REL TWA (10-hr) 1 mg/m3[1][6]
STEL 3 mg/m3[1][6]

OSHA PEL TWA (8-hr) 1 mg/m3[1][4]

ACGIH TLV TWA (8-hr) 1 mg/m3[1][2][4]
STEL 3 mg/m3[1][2]

Immediately Dangerous to Life

NIOSH IDLH
or Health

250 mg/m3[1][6]

TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit; REL = Recommended
Exposure Limit; PEL = Permissible Exposure Limit; TLV = Threshold Limit Value; IDLH =

Immediately Dangerous to Life or Health

Table 2: Physical and Chemical Properties

Property

CAS Number

Value

1314-80-3[1][6]

Molecular Formula

P2Ss / PaS10[5][6]

Molecular Weight 222.27 g/mol [7]

Appearance Greenish-gray to yellow crystalline solid[1][2][6]
Odor Rotten eggs[1][2]

Melting Point 527°F | 275°C[4]

Boiling Point 957°F / 514°C[4]

Specific Gravity 2.03[4]

| Ignition Temp. | 287°F / 141.7°C |

Personal Protective Equipment (PPE) Protocol
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Engineering controls (e.g., fume hoods, glove boxes) are the primary means of exposure

control. However, appropriate PPE is mandatory for all personnel handling Phosphorus(V)

sulfide.

Table 3: Required Personal Protective Equipment

Area Required PPE

Safety Goggles & Face

Eye/Face .
Shield

Specifications and
Procedures

Wear chemical safety
goggles conforming to
ANSI Z87.1 or EN166
standards.[4] A face shield
must be worn over
goggles when there is a
splash hazard.[2] Contact
lenses should not be worn.

[2]

Chemical-Resistant Gloves &
Lab Coat

Skin

Handle with nitrile or
chloroprene gloves; however,
always consult the glove
manufacturer's compatibility
data.[3] Use proper glove
removal technique to avoid
skin contact.[4] Wear a flame-
resistant lab coat, fully
buttoned with sleeves of
sufficient length to prevent skin

exposure.[3]

Full-Length Pants & Closed-

Body
Toe Shoes

Full-length pants and closed-
toe shoes are required at all
times in the laboratory area to

protect the skin.[3]

| Respiratory| Respirator (as required) | All work must be conducted in a well-ventilated area,

such as a certified chemical fume hood.[7] If risk assessment indicates a potential for
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inhalation, a full-face particle respirator (N100 or P3 type) or a powered air-purifying respirator
(PAPR) must be used.[4][6] |

Procedural Guidance: From Handling to Disposal
Safe Handling and Operations Protocol

e Preparation:

o

Designate a specific area within a certified chemical fume hood for handling
Phosphorus(V) sulfide.

o

Ensure an emergency shower and eyewash station are accessible and tested.[2]

[¢]

Keep a container of dry sand, soda ash, or dry lime readily available for spills.[2] DO NOT
have water sources (e.g., beakers of water, wash bottles) in the immediate work area.

[¢]

Ground and bond all metal containers and equipment to prevent static discharge.[3][6]

e Handling:

[e]

Handle the material under an inert atmosphere (e.g., nitrogen or argon) whenever possible
to prevent contact with air moisture.[4][5][7]

o Use only non-sparking tools and explosion-proof electrical equipment.[3][6]

o Avoid any action that could generate dust. If transferring the solid, do so carefully and
slowly.

o Prohibit all ignition sources, including open flames, hot surfaces, and smoking, from the
handling area.[2][3][7]

o

Do not eat, drink, or smoke when using this product.[3]
e Post-Handling:

o Wash hands and any potentially exposed skin thoroughly with soap and water after
handling is complete.[3][7]
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o Clean the work area using a vacuum equipped with a HEPA filter if necessary; do not dry
sweep.[2]

Storage Protocol

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3][6]
o Protect from moisture at all times; storage under an inert gas is recommended.[4][5][7]
o Keep in a fireproof place, away from heat, ignition sources, and direct sunlight.[3][7]

o Store separately from incompatible materials such as water, acids, alcohols, bases, and
strong oxidizers.[6]

Disposal Plan

e \Waste Collection:

o All waste containing Phosphorus(V) sulfide, including contaminated consumables and
spill cleanup material, must be considered hazardous waste.

o Collect waste in a designated, dry, properly sealed, and clearly labeled container.
o Disposal Procedure:

o Dispose of contents and containers at an approved hazardous waste treatment and
disposal facility.[7]

o Do not mix with other waste streams.

o Follow all applicable local, state, and federal environmental regulations for hazardous
waste disposal.[7]

Emergency Response Workflow

The following diagram outlines the immediate steps to take in the event of an emergency
involving Phosphorus(V) sulfide.
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Incident Occurs
(Spill, Fire, or Exposure)

Alert Personnel & Activate Fire Alarm & Ensure Scene is Safe
Evacuate Area Evacuate Immediately & Remove Victim from Exposure

Spill Response J Fire Response L First Aid / Exposure

\4
Don Full PPE If Trained: Extinguish with Skin: Brush Off Solid. Eyes: Flush with Water Tl e i Eeh At
(incl. Respirator) Dry Chemical, COz, or Sand Flush with Copious Water. for at least 20-30 Mins. . .

Remove Ignition Sources DO NOT USE WATER

Cover with Dry Sand,
Lime, or Soda Ash

Seek Immediate
Medical Attention

Collect with Non-Sparking
Tools into Dry Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response workflow for Phosphorus(V) sulfide incidents.

Detailed Emergency Protocols
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Accidental Release (Spill):

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the affected area.

[2]
Control Ignition: Remove all sources of ignition.[2]

Protect Personnel: Approach from upwind. Do not re-enter without full PPE, including
respiratory protection.[6]

Containment:DO NOT USE WATER.[2] Cover the spilled material with dry sand, dry lime, or
soda ash to smother it.[2]

Cleanup: Using non-sparking tools, carefully sweep the contained substance into a dry,
sealable, and labeled container for disposal.[1][2] Avoid creating dust.[6]

Decontamination: Clean the spill area as appropriate, and dispose of all cleanup materials as
hazardous waste.

Fire:

Evacuate: If a fire occurs, evacuate the area immediately and activate the nearest fire alarm.

Extinguish (If Safe): For small fires, if you are trained to do so, use a dry chemical, carbon
dioxide (COz2), or dry sand extinguisher.[1][2][5] NEVER USE WATER, as it will react to
produce highly flammable and toxic hydrogen sulfide gas.[1][2]

Cool Containers: From a safe distance, water spray may be used to cool fire-exposed
containers, but do not allow water to contact the material itself.[2]

Professional Response: Firefighters must wear full protective clothing and self-contained
breathing apparatus (SCBA) due to the production of toxic gases like sulfur dioxide and
phosphorus pentoxide upon combustion.[1]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[4][7]
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» Skin Contact: Brush off any loose solid particles from the skin.[6] Immediately flush the
affected area with large amounts of soap and water.[2] Immerse the area in cool water or
wrap in wet bandages.[6] Remove contaminated clothing.[6] Seek immediate medical
attention.[2]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 20-30 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

 Ingestion: Rinse the mouth with water.[3][4][7] Do NOT induce vomiting.[4][5] Seek
immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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